Cas no 1797178-38-1 (6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 1797178-38-1
• MF: C₁₄H₁₅N₃O₅S
• MW: 337.351001977921
• CID: 5820541
• PubChem ID: 71809420
• Update Time: 2025-06-11

6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-[3-(furan-2-ylmethylsulfonyl)azetidine-1-carbonyl]-2-methylpyridazin-3-one
• 3(2H)-Pyridazinone, 6-[[3-[(2-furanylmethyl)sulfonyl]-1-azetidinyl]carbonyl]-2-methyl-
• 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one
• 1797178-38-1
• AKOS024564922
• F6442-2319
• 6-(3-((furan-2-ylmethyl)sulfonyl)azetidine-1-carbonyl)-2-methylpyridazin-3(2H)-one

• Inchi： 1S/C14H15N3O5S/c1-16-13(18)5-4-12(15-16)14(19)17-7-11(8-17)23(20,21)9-10-3-2-6-22-10/h2-6,11H,7-9H2,1H3
• InChI Key： BQIQKDWPTFHVKQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(C(N2CC(S(CC3=CC=CO3)(=O)=O)C2)=O)C=C1

Computed Properties

• Exact Mass: 337.07324176g/mol
• Monoisotopic Mass: 337.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 1797178-38-1)

The compound 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 1797178-38-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a furan-2-yl moiety, a methanesulfonyl group, and an azetidine ring, all linked to a 2-methyl-2,3-dihydropyridazin-3-one core. This arrangement suggests potential applications in pharmaceutical research, particularly in the development of novel enzyme inhibitors or receptor modulators. The presence of the furan and azetidine rings is noteworthy, as these heterocycles are increasingly explored in drug discovery due to their bioavailability and metabolic stability.

In recent years, the scientific community has shown growing interest in sulfonyl-containing compounds, such as 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one, owing to their versatile biological activities. Researchers are particularly focused on their potential role in targeting inflammatory pathways or oxidative stress-related conditions, which align with current trends in precision medicine. The compound’s dihydropyridazinone scaffold is also significant, as similar structures have demonstrated efficacy in cardiovascular and neurological therapeutics, making it a subject of interest for AI-driven drug design platforms.

From a synthetic chemistry perspective, the incorporation of the azetidine-1-carbonyl group in CAS No. 1797178-38-1 highlights advancements in ring-strain utilization for enhancing molecular reactivity. This feature is frequently discussed in computational chemistry forums, where users often search for "stable small-ring heterocycles" or "sulfonyl-based prodrugs." The compound’s furan-2-ylmethanesulfonyl segment further contributes to its lipophilicity, a critical factor in pharmacokinetic optimization—a hot topic in modern medicinal chemistry.

Analytical studies of 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one often employ techniques like HPLC-MS and NMR spectroscopy, as its structural complexity demands high-resolution characterization. These methods are frequently queried in search engines by pharmaceutical professionals seeking "advanced compound purity analysis." Additionally, the compound’s potential as a bioisostere for larger pharmacophores has sparked discussions in drug repurposing studies, aligning with the industry’s shift toward cost-effective R&D strategies.

Environmental and regulatory considerations for CAS No. 1797178-38-1 emphasize its biodegradability profile, a key concern in green chemistry initiatives. Recent publications have explored its stability under physiological conditions, addressing common search queries like "sulfonamide derivatives environmental impact." As the demand for sustainable pharmaceuticals grows, this compound’s design principles may serve as a template for eco-friendly molecular development.

In summary, 6-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2,3-dihydropyridazin-3-one represents a compelling case study in contemporary drug discovery. Its multifaceted architecture bridges several trending research areas, from heterocyclic chemistry to targeted therapy, making it a valuable subject for both academic and industrial investigations. The compound’s ongoing study reflects broader scientific priorities, including molecular efficiency and therapeutic innovation.